2-(1,1-dioxothietan-3-yl)-N-[(4-methyl-1,3-thiazol-2-yl)methyl]acetamide

• IUPAC Name: 2-(1,1-dioxothietan-3-yl)-N-[(4-methyl-1,3-thiazol-2-yl)methyl]acetamide
• InChI: InChI=1S/C10H14N2O3S2/c1-7-4-16-10(12-7)3-11-9(13)2-8-5-17(14,15)6-8/h4,8H,2-3,5-6H2,1H3,(H,11,13)
• InChI Key: XTMKHSLDGKSRTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)CNC(=O)CC2CS(=O)(=O)C2
• Molecular Formula: C10H14N2O3S2
• Molecular Weight: 274.4 g/mol

Description

2-(1,1-dioxothietan-3-yl)-N-[(4-methyl-1,3-thiazol-2-yl)methyl]acetamide is a chemical compound that has shown potential in scientific research applications. It is a synthetic compound that can be synthesized using specific methods.

Mechanism of Action

The mechanism of action of 2-(1,1-dioxothietan-3-yl)-N-[(4-methyl-1,3-thiazol-2-yl)methyl]acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways in the body. It has been shown to inhibit the production of certain cytokines, which are involved in the inflammatory response. It has also been shown to inhibit the growth of certain cancer cells.
Biochemical and Physiological Effects:
2-(1,1-dioxothietan-3-yl)-N-[(4-methyl-1,3-thiazol-2-yl)methyl]acetamide has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation in the body, which can help to reduce pain and swelling. It has also been shown to inhibit the growth of certain cancer cells, which can help to slow or stop the progression of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1,1-dioxothietan-3-yl)-N-[(4-methyl-1,3-thiazol-2-yl)methyl]acetamide in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities. This makes it easier to conduct experiments and study its potential applications. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of 2-(1,1-dioxothietan-3-yl)-N-[(4-methyl-1,3-thiazol-2-yl)methyl]acetamide. One area of future research is to better understand its mechanism of action. This will help to design more targeted experiments to study its effects. Another area of future research is to study its potential as an antibacterial and antifungal agent. Additionally, further research is needed to study its potential as an anti-inflammatory and anti-cancer agent.
Conclusion:
In conclusion, 2-(1,1-dioxothietan-3-yl)-N-[(4-methyl-1,3-thiazol-2-yl)methyl]acetamide is a synthetic compound that has shown potential in scientific research applications. It has been studied for its potential as an anti-inflammatory, anti-cancer, antibacterial, and antifungal agent. Its mechanism of action is not fully understood, but it is believed to work by inhibiting certain enzymes and pathways in the body. While there are advantages and limitations to using this compound in lab experiments, there are several future directions for its study.

Synthesis Methods

The synthesis of 2-(1,1-dioxothietan-3-yl)-N-[(4-methyl-1,3-thiazol-2-yl)methyl]acetamide is a multistep process that involves the reaction of several chemical compounds. The synthesis method involves the use of thietane-3,3-dioxide, 4-methyl-2-thiazolylamine, and acetic anhydride. These compounds are reacted together in the presence of a catalyst to form the final product.

Scientific Research Applications

2-(1,1-dioxothietan-3-yl)-N-[(4-methyl-1,3-thiazol-2-yl)methyl]acetamide has shown potential in scientific research applications. It has been studied for its potential as an anti-inflammatory agent, as well as its potential in treating cancer. It has also been studied for its potential as an antibacterial and antifungal agent.